molecular formula C14H27N3O B8487619 1-Methyl-1-(4-piperidylmethyl)-3-cyclohexylurea

1-Methyl-1-(4-piperidylmethyl)-3-cyclohexylurea

Cat. No. B8487619
M. Wt: 253.38 g/mol
InChI Key: HSZSDFJTSBZJLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-1-(4-piperidylmethyl)-3-cyclohexylurea is a useful research compound. Its molecular formula is C14H27N3O and its molecular weight is 253.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-1-(4-piperidylmethyl)-3-cyclohexylurea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-1-(4-piperidylmethyl)-3-cyclohexylurea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Methyl-1-(4-piperidylmethyl)-3-cyclohexylurea

Molecular Formula

C14H27N3O

Molecular Weight

253.38 g/mol

IUPAC Name

3-cyclohexyl-1-methyl-1-(piperidin-4-ylmethyl)urea

InChI

InChI=1S/C14H27N3O/c1-17(11-12-7-9-15-10-8-12)14(18)16-13-5-3-2-4-6-13/h12-13,15H,2-11H2,1H3,(H,16,18)

InChI Key

HSZSDFJTSBZJLK-UHFFFAOYSA-N

Canonical SMILES

CN(CC1CCNCC1)C(=O)NC2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Methyl-1-(4-pyridylmethyl)-3-phenylurea (7.0 g) in glacial acetic acid (50 ml) was hydrogenated over platinum oxide at 60°/60 p.s.i. until uptake of hydrogen ceased. The catalyst was removed by filtration and the filtrate evaporated in vacuo. The resultant oil was basified with 5 N NaOH (to pH 12) and extracted with chloroform (2×50 ml). The combined extracts were dried (MgSO4) and evaporated with chloroform (2×50 ml). The combined extracts were dried (MgSO4) and evaporated to give 1-methyl-1-(4-piperidylmethyl)-3-cyclohexylurea as an oil (4.0 g). The n.m.r. and mass spectra were compatible with the required structure.
Quantity
7 g
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
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50 mL
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solvent
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catalyst
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